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Compound of Interest

Compound Name: A-420983

Cat. No.: B15579343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-420983 is a potent and selective small molecule inhibitor of Lymphocyte-specific protein

tyrosine kinase (Lck). Lck is a critical enzyme in the T-cell receptor (TCR) signaling pathway,

playing a pivotal role in T-cell activation, proliferation, and differentiation. Dysregulation of Lck

activity is implicated in various autoimmune diseases and T-cell malignancies. The Jurkat cell

line, an immortalized line of human T lymphocytes, serves as a widely used in vitro model for

studying T-cell biology and for evaluating the efficacy of immunomodulatory compounds. These

application notes provide a detailed protocol for determining the dose-response curve of A-
420983 in Jurkat cells, enabling the assessment of its cytostatic or cytotoxic effects.

Data Presentation
The following table summarizes representative quantitative data for the dose-dependent effect

of A-420983 on Jurkat cell viability. This data is illustrative and based on the activity of highly

similar pyrazolopyrimidine-based Lck inhibitors in human T-cells, as specific dose-response

data for A-420983 on Jurkat cell proliferation was not publicly available. Researchers should

generate their own data for specific experimental conditions. A-420983 has a biochemical IC50

of 0.04 µM for Lck kinase activity. A structurally related Lck inhibitor, A-770041, inhibits T-cell

proliferation and IL-2 production with an EC50 of approximately 80 nM[1].
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A-420983 Concentration
(µM)

% Viability (Normalized to
Vehicle Control)

Standard Deviation

0 (Vehicle Control) 100 5.2

0.01 85 4.8

0.05 60 3.5

0.1 45 2.9

0.5 20 2.1

1.0 10 1.5

5.0 5 0.8

Note: The half-maximal inhibitory concentration (IC50) for A-420983 on Jurkat cell proliferation

is estimated to be in the range of 0.05 - 0.1 µM based on the data for analogous compounds.
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Experimental Workflow for A-420983 Dose-Response Assay

Jurkat Cell Culture

Experimental Setup

Viability Assay (MTT)

Data Analysis

Maintain Jurkat cells in RPMI-1640 + 10% FBS

Subculture every 2-3 days Seed cells in 96-well plate

Prepare serial dilutions of A-420983

Add A-420983 to wells

Incubate for 48-72 hours

Add MTT reagent

Incubate for 4 hours

Add solubilization solution

Read absorbance at 570 nm

Normalize data to vehicle control

Plot dose-response curve

Calculate IC50 value

Click to download full resolution via product page

Caption: Workflow for determining the dose-response of A-420983 in Jurkat cells.
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Simplified Lck Signaling Pathway in T-Cell Activation

TCR/CD3 Complex

Lck

Activation

ZAP-70

Phosphorylation

A-420983

Inhibition

LAT

Phosphorylation

Downstream Signaling
(e.g., PLCγ1, SLP-76)

T-Cell Activation
(Proliferation, Cytokine Release)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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